Cas no 2138421-38-0 (rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate)

• Product Name: rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate
• CAS No: 2138421-38-0
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6389458
• PubChem ID: 154867099
• Update Time: 2025-07-17

rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate
• 2138421-38-0
• EN300-715311

• Inchi： 1S/C9H15NO4S/c1-2-14-8(11)9-5-10-3-7(9)4-15(12,13)6-9/h7,10H,2-6H2,1H3/t7-,9-/m0/s1
• InChI Key： YFIOASAEUGYQAB-CBAPKCEASA-N
• SMILES： S1(C[C@@H]2CNC[C@]2(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.8Ų

Additional information on rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate

Comprehensive Overview of rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate (CAS No. 2138421-38-0)

The compound rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate (CAS No. 2138421-38-0) is a highly specialized chiral intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural framework, featuring a fused thieno[3,4-c]pyrrole core, has garnered attention for its versatility in synthetic applications. Researchers are increasingly exploring its utility in asymmetric synthesis, particularly in the development of bioactive molecules targeting neurological and metabolic disorders—a trending focus in modern drug discovery.

In recent years, the demand for chiral building blocks like rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate has surged, driven by advancements in enantioselective catalysis and green chemistry. This compound’s ethyl carboxylate moiety enhances solubility, making it suitable for diverse reaction conditions. A 2023 study highlighted its role in optimizing heterocyclic drug candidates, aligning with industry shifts toward sustainable and efficient synthesis routes—a topic frequently searched in academic and industrial forums.

The stereochemistry of rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate is critical for its function. The (3aR,6aS) configuration ensures precise spatial orientation, which is vital for interactions with biological targets. This specificity resonates with current interests in structure-activity relationships (SAR) and computational modeling, as evidenced by rising Google Scholar queries on "chiral auxiliaries in drug design."

From a synthetic perspective, the 2,2-dioxo group in this compound offers stability under oxidative conditions, a feature often sought in high-throughput screening libraries. Its hexahydro-1H-thieno[3,4-c]pyrrole scaffold is analogous to privileged structures found in FDA-approved drugs, sparking discussions on scaffold hopping strategies—a hot topic in medicinal chemistry circles.

Regulatory and safety profiles of CAS No. 2138421-38-0 are also under scrutiny, given the growing emphasis on REACH compliance and environmental impact assessments. Data from PubChem indicates low acute toxicity, positioning it as a viable candidate for scalable applications. This aligns with frequent searches on "safe chiral synthons" and "sustainable intermediates" across research platforms.

In conclusion, rac-ethyl (3aR,6aS)-2,2-dioxo-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-3a-carboxylate exemplifies the intersection of innovation and practicality in organic synthesis. Its relevance to drug discovery, catalysis, and green chemistry ensures its prominence in both literature and industrial pipelines, addressing key questions raised by chemists and formulators alike.